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Compound Name: Ethyl (E,Z)-2,4-decadienoate

Cat. No.: B013446 Get Quote

For Immediate Release

These application notes provide researchers, scientists, and drug development professionals

with a comprehensive overview and detailed protocols for utilizing pear ester in the

development of insect attractants and traps. The focus is on the codling moth, Cydia

pomonella, a significant agricultural pest for which pear ester has been extensively studied as a

potent kairomone.

Application Notes
Pear ester, chemically identified as ethyl (E,Z)-2,4-decadienoate, is a volatile organic

compound naturally produced by ripening pears. It serves as a powerful attractant for both

male and female codling moths, making it a valuable tool in integrated pest management (IPM)

strategies.[1][2][3] Unlike sex pheromones, which primarily attract males, pear ester-based

lures can be used to monitor and manage both sexes.[4]

The efficacy of pear ester as an attractant can be significantly enhanced by the addition of

acetic acid.[4][5] This combination has been shown to be particularly effective in orchards

where mating disruption techniques using sex pheromones are employed, as it provides an

alternative attractant that is not affected by the pheromone-saturated environment.

Key applications of pear ester in insect control include:
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Monitoring: Pear ester-baited traps are used to monitor the presence, abundance, and flight

patterns of codling moth populations. This data is crucial for timing insecticide applications

and making informed pest management decisions.

Mass Trapping: The use of a high density of pear ester traps can help to reduce local pest

populations by capturing a significant number of individuals.

Attract-and-Kill Strategies: Pear ester can be combined with insecticides in "attract-and-kill"

formulations, where the attractant lures the insect to a source of the toxicant.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the use of pear ester

in codling moth attractants.

Table 1: Efficacy of Pear Ester and Acetic Acid in Field Trapping of Cydia pomonella

Lure Composition
Mean Trap Catch
(Moths/trap/week)

Sex Ratio
(Female:Male)

Reference

Pear Ester (PE) alone 1.5 ± 0.3 1:1.2 [4]

Acetic Acid (AA) alone 0.8 ± 0.2 1:1.1 [4]

Pear Ester + Acetic

Acid (PE+AA)
5.2 ± 0.7 1:1 [4][5]

Pheromone

(Codlemone)

10.5 ± 1.1 (males

only)
N/A [4]

Data are representative and may vary based on environmental conditions and experimental

setup.

Table 2: Electroantennography (EAG) Responses of Cydia pomonella to Pear Ester
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Compound
Concentration
(µg on filter
paper)

Mean EAG
Response
(mV) ± SE
(Male)

Mean EAG
Response
(mV) ± SE
(Female)

Reference

Pear Ester 10 1.8 ± 0.2 1.5 ± 0.2

Codlemone

(Pheromone)
10 2.5 ± 0.3 0.5 ± 0.1

Hexane (Control) - 0.2 ± 0.05 0.2 ± 0.05

Experimental Protocols
Protocol 1: Electroantennography (EAG) Assay for
Screening Attractants
This protocol outlines the procedure for measuring the olfactory response of codling moths to

pear ester using EAG.

1. Insect Preparation:

Use 2-3 day old adult codling moths.
Anesthetize the moth by chilling it on ice for 1-2 minutes.
Carefully excise one antenna at the base using micro-scissors.
Mount the excised antenna between two glass capillary electrodes filled with an appropriate
saline solution (e.g., Kaissling and Thorson's saline). The recording electrode is placed over
the distal end of the antenna, and the reference electrode is placed at the base.

2. Odor Stimulus Preparation:

Prepare serial dilutions of pear ester in a high-purity solvent like hexane (e.g., 1, 10, 100 µg/
µl).
Apply 10 µl of the desired stimulus solution onto a small piece of filter paper (e.g., 1 cm²).
Insert the filter paper into a Pasteur pipette. The solvent should be allowed to evaporate for
at least 30 seconds, leaving the odorant on the paper.

3. EAG Recording:
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The antenna preparation is placed in a continuous, charcoal-filtered and humidified air
stream.
The tip of the Pasteur pipette containing the odorant is inserted into a hole in the main air
tube, approximately 10 cm upstream from the antenna.
A puff of air (e.g., 0.5 seconds duration) is delivered through the pipette, carrying the odorant
over the antenna.
The resulting electrical potential change (the EAG response) is amplified, recorded, and
measured using appropriate software.
A solvent-only control should be tested to ensure that the antenna is not responding to the
solvent. A standard reference compound should also be used to check for antennal viability
throughout the experiment.

Protocol 2: Field Trapping Experiment
This protocol describes a typical field experiment to evaluate the attractiveness of pear ester

lures.

1. Trap and Lure Preparation:

Use standardized insect traps, such as large orange delta traps.
Prepare lures by impregnating rubber septa or other controlled-release dispensers with a
known amount of pear ester, with or without acetic acid. A common loading is 3 mg of pear
ester per septum.
For the pear ester and acetic acid combination, a separate vial or dispenser for the acetic
acid is often used to control its release rate.

2. Experimental Design:

Select an appropriate experimental design, such as a randomized complete block or a Latin
square design, to minimize the effects of environmental variability.
Each block should contain one of each lure treatment being tested (e.g., pear ester alone,
pear ester + acetic acid, pheromone control, unbaited control).
Replicate each block several times within the orchard.

3. Trap Deployment:

Hang traps in the upper third of the tree canopy, ensuring the entrance is not obstructed by
foliage.
Space traps at least 20 meters apart to avoid interference between lures.
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Randomize the position of the different lure treatments within each block.

4. Data Collection and Analysis:

Check traps at regular intervals (e.g., weekly).
Count and record the number of male and female codling moths captured in each trap.
Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a means
separation test) to determine if there are significant differences in trap catch between the
different lure treatments.

Protocol 3: GC-MS Analysis of Lure Volatiles
This protocol is for the chemical analysis of pear ester lures to determine their composition and

release rates.

1. Sample Preparation:

Extract the pear ester from the lure dispenser (e.g., rubber septum) using a suitable solvent
like dichloromethane or hexane. This can be done by soaking the lure in a known volume of
solvent for a specific period.
For release rate analysis, place the lure in a controlled environment (e.g., a flow-through
chamber) and collect the volatiles released over time on a sorbent trap (e.g., Porapak Q or
Tenax). The trapped volatiles are then eluted with a solvent.

2. GC-MS Analysis:

Inject a small volume (e.g., 1 µl) of the extract into a gas chromatograph coupled to a mass
spectrometer (GC-MS).
Use a non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5MS) suitable for
separating volatile esters.
Set the GC oven temperature program to achieve good separation of the pear ester from
other compounds. A typical program might start at 50°C and ramp up to 250°C.
The mass spectrometer should be operated in electron ionization (EI) mode, scanning a
mass range of m/z 40-350.

3. Data Interpretation:

Identify the pear ester peak in the chromatogram based on its retention time and by
comparing its mass spectrum to a reference spectrum from a library (e.g., NIST) or a pure
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standard.
Quantify the amount of pear ester by comparing the peak area to a calibration curve
generated using known concentrations of a pure pear ester standard.
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Caption: Olfactory signaling pathway of pear ester in Cydia pomonella.

Experimental Workflow for Field Trapping
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Caption: Workflow for a typical field trapping experiment.
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Caption: Logical flow from research to application of pear ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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